Cas no 100063-12-5 (6-Ethoxyquinoline-2-carbaldehyde)

• Product Name: 6-Ethoxyquinoline-2-carbaldehyde
• CAS No: 100063-12-5
• MF: C₁₂H₁₁NO₂
• MW: 201.221243143082
• MDL: MFCD06824183
• CID: 123931
• PubChem ID: 21441308
• Update Time: 2025-10-29

6-Ethoxyquinoline-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Ethoxyquinoline-2-carbaldehyde
• 2-Quinolinecarboxaldehyde,6-ethoxy-
• 2-Quinolinecarboxaldehyde,6-ethoxy-(9CI)
• SCHEMBL11213920
• SB70381
• CS-0099678
• MFCD06824183
• 100063-12-5
• AT13263
• BS-37346
• 6-Ethoxy-2-quinolinecarbaldehyde
• DTXSID10613948
• AKOS006338474
• 6-ethoxyquinoline-2-carbaldehyde, AldrichCPR

• MDL： MFCD06824183
• Inchi： 1S/C12H11NO2/c1-2-15-11-5-6-12-9(7-11)3-4-10(8-14)13-12/h3-8H,2H2,1H3
• InChI Key： WRZJIHGBMXGHAJ-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC2C(=CC=C(C=O)N=2)C=1

Computed Properties

• Exact Mass: 201.07903
• Monoisotopic Mass: 201.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 39.2A^2

Experimental Properties

• Density: 1.191
• Boiling Point: 363.8°C at 760 mmHg
• Flash Point: 173.8°C
• Refractive Index: 1.631
• PSA: 39.19
• LogP: 2.44600

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on 6-Ethoxyquinoline-2-carbaldehyde

6-Ethoxyquinoline-2-carbaldehyde (CAS No. 100063-12-5): Properties, Applications, and Market Insights

6-Ethoxyquinoline-2-carbaldehyde (CAS No. 100063-12-5) is a specialized organic compound belonging to the quinoline family. This heterocyclic aldehyde has garnered significant attention in pharmaceutical and material science research due to its unique structural features and reactivity. With the growing demand for quinoline derivatives in drug discovery and functional materials, understanding this compound's properties and applications becomes increasingly important.

The molecular structure of 6-Ethoxyquinoline-2-carbaldehyde combines a quinoline core with an ethoxy substituent at the 6-position and an aldehyde functional group at the 2-position. This arrangement creates interesting electronic properties that make it valuable for various synthetic applications. Recent studies highlight its potential as a building block in medicinal chemistry, particularly for developing novel antimicrobial agents and central nervous system (CNS) drugs.

In pharmaceutical research, 6-Ethoxyquinoline-2-carbaldehyde serves as a key intermediate for synthesizing more complex molecules. Its aldehyde functionality allows for diverse chemical transformations, including condensation reactions to form Schiff bases or heterocyclic compounds. The ethoxy group enhances the compound's solubility and influences its pharmacokinetic properties, making it particularly interesting for drug design applications.

The compound's applications extend beyond pharmaceuticals. In material science, 6-Ethoxyquinoline-2-carbaldehyde derivatives are being explored for their potential in organic electronics and luminescent materials. Researchers are investigating its use in developing novel OLED materials due to the quinoline core's electron-transporting properties and the aldehyde group's versatility for further functionalization.

Market analysis indicates growing interest in quinoline-based compounds, with 6-Ethoxyquinoline-2-carbaldehyde being part of this expanding sector. The global market for fine chemicals and pharmaceutical intermediates continues to drive demand for specialized compounds like this. Current research trends focus on developing more efficient synthetic routes to produce 6-Ethoxyquinoline-2-carbaldehyde with higher yields and purity.

From a synthetic chemistry perspective, 6-Ethoxyquinoline-2-carbaldehyde presents interesting challenges and opportunities. The compound's stability, reactivity patterns, and purification methods are active areas of investigation. Recent advancements in green chemistry approaches have led to improved synthetic protocols that reduce environmental impact while maintaining product quality.

Quality control is crucial when working with 6-Ethoxyquinoline-2-carbaldehyde. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are typically employed to verify the compound's identity and purity. These quality assurance measures ensure reliable performance in downstream applications and research projects.

The safety profile of 6-Ethoxyquinoline-2-carbaldehyde follows standard laboratory chemical handling protocols. While not classified as highly hazardous, proper personal protective equipment (PPE) should be used when handling this compound. Storage recommendations typically include protection from light and moisture to maintain stability over extended periods.

Future research directions for 6-Ethoxyquinoline-2-carbaldehyde include exploring its potential in catalysis and asymmetric synthesis. The compound's structural features make it a candidate for developing new chiral ligands or organocatalysts. Additionally, its photophysical properties are being investigated for potential applications in sensing technologies and molecular probes.

For researchers and manufacturers seeking 6-Ethoxyquinoline-2-carbaldehyde, several commercial sources exist. The compound is typically available in research quantities with varying purity grades. Current market pricing reflects its status as a specialty chemical, with costs influenced by purity level, quantity, and supplier location.

In conclusion, 6-Ethoxyquinoline-2-carbaldehyde (CAS No. 100063-12-5) represents an important quinoline derivative with diverse applications in pharmaceutical research and material science. Its unique combination of structural features and reactivity makes it a valuable building block for synthetic chemists. As research into heterocyclic compounds continues to expand, the significance of this specialized aldehyde is likely to grow across multiple scientific disciplines.